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Compound of Interest

Compound Name: GW2580-d6

Cat. No.: B12421085

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive, step-by-step guide for the proper disposal of

GW2580-d6, a deuterated form of the c-Fms kinase inhibitor, GW2580. Adherence to these

procedures is critical for minimizing environmental impact and maintaining workplace safety.

I. Pre-Disposal Safety and Handling
Before beginning any disposal process, it is crucial to handle GW2580-d6 with appropriate

care, referencing its known hazards. The Safety Data Sheet (SDS) for the parent compound,

GW2580, indicates that it is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation[1].

Personal Protective Equipment (PPE): To mitigate risks, the following PPE should be worn at

all times when handling GW2580-d6:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.
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Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or

respirator is recommended to avoid inhalation[1].

II. Step-by-Step Disposal Procedure
The following procedure is based on standard laboratory practices for chemical waste disposal

and should be adapted to comply with your institution's specific guidelines and local, state, and

federal regulations.

Step 1: Waste Identification and Segregation

Solid Waste: Collect any unused or expired GW2580-d6 powder, as well as any lab materials

heavily contaminated with the solid compound (e.g., weighing papers, contaminated gloves),

in a designated, sealed, and clearly labeled hazardous waste container. The label should

include the chemical name ("GW2580-d6"), the primary hazards (e.g., "Irritant," "Harmful if

Swallowed"), and the date.

Liquid Waste: If GW2580-d6 has been dissolved in a solvent, the resulting solution must be

disposed of as hazardous liquid waste. The waste container must be appropriate for the

solvent used and clearly labeled with the names of all chemical constituents, including the

solvent and GW2580-d6.

Sharps Waste: Any needles, syringes, or other sharps contaminated with GW2580-d6 should

be disposed of in a designated sharps container.

Step 2: Waste Storage

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow your institution's guidelines for the temporary storage of chemical waste, ensuring

that storage times do not exceed regulatory limits.

Step 3: Arrange for Professional Disposal

Never dispose of GW2580-d6 down the drain or in regular trash.
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste.

Provide the EHS or disposal service with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

III. Chemical and Physical Properties
The following table summarizes the available quantitative data for GW2580, the parent

compound of GW2580-d6.

Property Value

Molecular Formula C₂₀H₂₂N₄O₃

Molecular Weight 366.41 g/mol

Purity 98.36%

IC₅₀ (c-FMS) 60 nM

Physical State

Flammability Product is not flammable[1]

Explosion Hazard
Product does not present an explosion

hazard[1]

IV. Experimental Workflow for Disposal
The logical flow for the proper disposal of GW2580-d6 is outlined below. This diagram

illustrates the decision-making process from initial handling to final disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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